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Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355

Ethyl ethanesulfonate (EES), an ester of ethanesulfonic acid, is a potent and versatile
alkylating agent employed in organic synthesis.[1][2] Its primary utility lies in its capacity to
introduce an ethyl group to a wide range of nucleophiles, a fundamental transformation for
constructing carbon-carbon and carbon-heteroatom bonds. This reactivity makes it a valuable
reagent in the synthesis of complex molecules, including pharmaceutical intermediates and
specialty chemicals.[3]

However, the high reactivity of sulfonate esters like EES also necessitates a thorough
understanding of their handling and potential hazards. In the pharmaceutical industry, sulfonate
esters are monitored as potential genotoxic impurities (PGIs), which can form from the reaction
of sulfonic acids with residual alcohols.[4][5][6][7] This guide provides researchers, scientists,
and drug development professionals with a comprehensive framework for the safe handling,
application, and monitoring of reactions involving ethyl ethanesulfonate, ensuring both
experimental success and laboratory safety.

Section 1: Compound Profile and Safety Imperatives

A complete understanding of the physicochemical properties and hazards of ethyl
ethanesulfonate is non-negotiable for its use in any experimental setting.

1.1 Physicochemical Properties

EES is a colorless to pale yellow liquid with a characteristic odor.[1][2] Its properties make it
suitable for a variety of reaction conditions, particularly its solubility in common organic
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solvents.
Property Value Source
CAS Number 1912-30-7 [1]
Molecular Formula C4H1003S
Molecular Weight 138.19 g/mol
Appearance Colorless to pale yellow liquid [2]
Boiling Point ~198 °C [2]
Density ~1.11 g/cm?3 [2]
Solubility Soluble in polar organic o

solvents

1.2 Hazard ldentification and Safe Handling

Ethyl ethanesulfonate is classified as a hazardous substance, primarily causing skin, eye,

and respiratory irritation.[8] As an alkylating agent, it should be handled with the assumption of

potential mutagenicity.[9][10]

GHS Hazard Statements:

e H315: Causes skin irritation.[8]

o H319: Causes serious eye irritation.[8]

o H335: May cause respiratory irritation.[8]

Mandatory Safety Protocols:

¢ Engineering Controls: All manipulations involving EES must be conducted within a certified

chemical fume hood to prevent inhalation of vapors.[11]

o Personal Protective Equipment (PPE):
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o Eye Protection: Wear tightly fitting chemical safety goggles and a face shield.[8]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before each use.[12]

o Body Protection: A flame-resistant lab coat and appropriate protective clothing are
required.[8]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
incompatible materials such as strong oxidizing agents and bases.[11][12]

» Disposal: Dispose of EES and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[8][11]

o Spill Response: In case of a spill, evacuate the area. Absorb the spill with an inert material
(e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[11][13] Do
not allow the product to enter drains.[11]

Section 2: Synthesis of Ethyl Ethanesulfonate

While commercially available, understanding the synthesis of EES provides insight into its
reactivity and potential impurities. The most common laboratory preparation involves the
reaction of ethanesulfonyl chloride with ethanol in the presence of a non-nucleophilic base.[14]
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Process Products
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1. Reaction Setup

Combine Aniline (3 eq),

K2COs (2 eq), and ACN
in a flask

ylation

Slowly add EES (1 eq)
at room temperature

Heat mixture to 50 °C
Stir for 12-24 hours

Monitor by TLC for
consumption of EES

3. Workupv& Isolation

(Cool to RT, filter off salts]

[Dilute filtrate with Ethyl Acetate)

i

Wash with NaHCOs (aq)
then Brine

i

Dry organic layer (Na2SOa),
filter

4. Purification

Concentrate under
reduced pressure

Purify by flash column
chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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